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Compound of Interest

Compound Name: 3-Cyanophenol

Cat. No.: B046033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hydroxybenzonitrile, a significant

chemical intermediate in various fields, including pharmaceutical development. This document

covers its core chemical and physical properties, detailed synthesis protocols, and key

applications, with a focus on its role in the synthesis of pharmacologically active compounds.

Core Properties and Structure
3-Hydroxybenzonitrile, also known as 3-cyanophenol or m-hydroxybenzonitrile, is an aromatic

organic compound.[1] Its chemical structure consists of a benzene ring substituted with a

hydroxyl (-OH) group and a nitrile (-CN) group at the meta position. This arrangement of

functional groups makes it a versatile precursor for a wide range of chemical modifications.

The Chemical Abstracts Service (CAS) registry number for 3-Hydroxybenzonitrile is 873-62-1.

[1][2][3]

Figure 1: Chemical Structure of 3-Hydroxybenzonitrile

Physicochemical Data
The key physicochemical properties of 3-Hydroxybenzonitrile are summarized in the table

below. This data is essential for its handling, storage, and application in experimental settings.
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Property Value

CAS Number 873-62-1[1][2][3]

Molecular Formula C₇H₅NO[3][4]

Molecular Weight 119.12 g/mol [2][3]

Appearance Pale brown or off-white crystalline powder[4][5]

Melting Point 78-81 °C[2]

Solubility
Slightly soluble in water; Soluble in ethanol and

ethyl acetate[1][5]

IUPAC Name 3-hydroxybenzonitrile[3][4]

InChI Key SGHBRHKBCLLVCI-UHFFFAOYSA-N[2][4]

SMILES Oc1cccc(c1)C#N[2]

Synthesis of 3-Hydroxybenzonitrile
Several synthetic routes are available for the preparation of 3-Hydroxybenzonitrile. One

common method involves the oxidation of 3-cyanophenylboronic acid.[6] This approach offers a

direct pathway to the desired meta-substituted product.

This protocol describes a representative method for the synthesis of 3-Hydroxybenzonitrile.

Materials:

3-cyanophenylboronic acid

Hydrogen peroxide (H₂O₂)

Zinc oxide (ZnO) nanocatalyst

Suitable solvent (e.g., acetonitrile)

Deionized water
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Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3-cyanophenylboronic acid in the chosen

solvent.

Catalyst Addition: Add the zinc oxide nanocatalyst to the solution.

Oxidant Addition: Slowly add hydrogen peroxide to the reaction mixture while stirring.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,

such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography

(HPLC).

Work-up: Once the reaction is complete, quench the reaction mixture with deionized water.

Extraction: Extract the aqueous layer with ethyl acetate.

Drying: Dry the combined organic layers over anhydrous magnesium sulfate.

Purification: Filter the mixture and remove the solvent under reduced pressure. The crude

product can be further purified by column chromatography or recrystallization to yield pure 3-

Hydroxybenzonitrile.
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Figure 2: Experimental Workflow for the Synthesis of 3-Hydroxybenzonitrile
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Applications in Drug Development
3-Hydroxybenzonitrile is a valuable building block in the synthesis of various pharmaceuticals.

[6] Its bifunctional nature allows for diverse chemical transformations. A notable application is

its use as an intermediate in the synthesis of novel Serotonin 5-HT1A receptor agonists, which

have shown potential for antinociceptive activity.[4]

The serotonin 5-HT1A receptor is a subtype of the serotonin receptor that is implicated in the

modulation of mood, anxiety, and other neurological processes. Agonists of this receptor are of

significant interest in the development of treatments for depression, anxiety disorders, and

pain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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